N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-12(15-10-21-23(13(15)2)18-5-3-4-8-20-18)22-19(24)14-6-7-16-17(9-14)26-11-25-16/h3-10,12H,11H2,1-2H3,(H,22,24)
• InChI Key: GLIWTETYIOVVCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(C)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide is a complex organic compound that features a benzodioxole ring fused with a pyrazole and pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the benzodioxole core, followed by the introduction of the pyrazole and pyridine rings through cyclization reactions. Common reagents used in these reactions include various acids, bases, and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency of the production process. Additionally, purification methods like recrystallization and chromatography are employed to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to a biological response. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzodioxole-5-carboxamide: shares structural similarities with other heterocyclic compounds such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.